Cas no 1699293-35-0 (5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 1699293-35-0
• MF: C₆H₂Cl₂FNO₄S
• MW: 274.053781986237
• CID: 5220117
• Update Time: 2025-06-14

5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-chloro-2-fluoro-3-nitro-
• 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride

• Inchi： 1S/C6H2Cl2FNO4S/c7-3-1-4(10(11)12)6(9)5(2-3)15(8,13)14/h1-2H
• InChI Key： PBCOGRBLZNVCHQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC([N+]([O-])=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride

Comprehensive Overview of 5-Chloro-2-Fluoro-3-Nitrobenzene-1-Sulfonyl Chloride (CAS 1699293-35-0)

5-Chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride (CAS 1699293-35-0) is a highly specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring chloro, fluoro, and nitro functional groups, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity in nucleophilic substitution reactions and cross-coupling reactions, which are critical in drug discovery and material science.

In recent years, the demand for halogenated benzene derivatives like 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride has surged due to their applications in agrochemicals and electronic materials. A trending topic in scientific forums is how such compounds contribute to green chemistry by enabling more efficient synthetic pathways. For instance, its sulfonyl chloride group is pivotal in creating sulfonamides, a class of compounds with broad biological activity. This aligns with the growing interest in sustainable synthesis methods and low-waste processes.

From an analytical perspective, CAS 1699293-35-0 is often discussed in the context of HPLC purification and spectroscopic characterization. Users frequently search for "how to handle sulfonyl chlorides safely" or "nitrobenzene derivatives solubility," reflecting practical concerns in lab settings. The compound’s thermal stability and solubility in organic solvents (e.g., dichloromethane or acetonitrile) are also key points of interest for process optimization.

Another hot topic is the role of 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride in peptide modification and bioconjugation. With the rise of proteomics research and antibody-drug conjugates (ADCs), this compound’s ability to introduce sulfonyl groups into biomolecules has gained attention. Searches like "sulfonyl chloride in bioconjugation" or "nitrobenzene linker chemistry" highlight its relevance in cutting-edge therapeutic development.

Industrially, CAS 1699293-35-0 is often compared to similar aryl sulfonyl chlorides in terms of cost-effectiveness and scalability. Discussions on platforms like ResearchGate frequently address "large-scale synthesis of sulfonyl chlorides" or "alternatives to nitrobenzene precursors," underscoring the need for efficient production methods. The compound’s crystalline form and storage conditions (typically under inert atmospheres) are also practical considerations for manufacturers.

In summary, 5-chloro-2-fluoro-3-nitrobenzene-1-sulfonyl chloride (CAS 1699293-35-0) bridges multiple disciplines—from medicinal chemistry to material science. Its adaptability in functional group transformations and alignment with sustainability trends ensure its continued importance. For those exploring "highly functionalized benzene derivatives" or "sulfonation reagents," this compound remains a cornerstone of modern synthetic strategies.